Iganidipine dihydrochloride
Iganidipine dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
117241-46-0
VCID:
VC0048347
InChI:
InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl
Molecular Formula:
C28H40Cl2N4O6
Molecular Weight:
599.5 g/mol
Iganidipine dihydrochloride
CAS No.: 117241-46-0
Main Products
VCID: VC0048347
Molecular Formula: C28H40Cl2N4O6
Molecular Weight: 599.5 g/mol
CAS No. | 117241-46-0 |
---|---|
Product Name | Iganidipine dihydrochloride |
Molecular Formula | C28H40Cl2N4O6 |
Molecular Weight | 599.5 g/mol |
IUPAC Name | 5-O-[2,2-dimethyl-3-(4-prop-2-enylpiperazin-1-yl)propyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;dihydrochloride |
Standard InChI | InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H |
Standard InChIKey | PJGTYHKZUAHNHC-UHFFFAOYSA-N |
SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl |
Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl |
Synonyms | 1,4-dihydro 2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 2,2-dimethyl-3-(4-(2-propenyl)-1-piperazinyl)propyl methyl ester NKY 722 NKY-722 |
PubChem Compound | 164031 |
Last Modified | Nov 11 2021 |
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